Cas no 1518977-64-4 (6-(Azepan-1-yl)-2-methylpyrimidin-4-amine)

• Product Name: 6-(Azepan-1-yl)-2-methylpyrimidin-4-amine
• CAS No: 1518977-64-4
• MF: C₁₁H₁₈N₄
• MW: 206.287421703339
• CID: 4776147
• Update Time: 2025-05-20

6-(Azepan-1-yl)-2-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-(azepan-1-yl)-2-methylpyrimidin-4-amine
• 6-(Azepan-1-yl)-2-methylpyrimidin-4-amine

• Inchi： 1S/C11H18N4/c1-9-13-10(12)8-11(14-9)15-6-4-2-3-5-7-15/h8H,2-7H2,1H3,(H2,12,13,14)
• InChI Key： FTWQZFUDZSRFRI-UHFFFAOYSA-N
• SMILES： N1(C2C=C(N)N=C(C)N=2)CCCCCC1

Computed Properties

• Exact Mass: 206.153146591 g/mol
• Monoisotopic Mass: 206.153146591 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 206.29
• XLogP3: 1.9
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 6-(Azepan-1-yl)-2-methylpyrimidin-4-amine

Introduction to 6-(Azepan-1-yl)-2-methylpyrimidin-4-amine and Its Significance in Modern Pharmaceutical Research

6-(Azepan-1-yl)-2-methylpyrimidin-4-amine, identified by the CAS number 1518977-64-4, represents a compound of considerable interest in the realm of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The azepan-1-yl moiety, a saturated heterocyclic ring, contributes to the compound's unique pharmacokinetic properties, making it a promising candidate for further investigation.

The structural composition of 6-(Azepan-1-yl)-2-methylpyrimidin-4-amine incorporates a pyrimidine core, which is a well-documented scaffold in medicinal chemistry. Pyrimidine derivatives are widely recognized for their biological activity, particularly in the realms of antiviral, anticancer, and antimicrobial therapies. The presence of the methyl group at the 2-position and the azepan-1-yl substituent at the 6-position introduces specific steric and electronic characteristics that can modulate the compound's interactions with biological targets.

In recent years, there has been a surge in research focused on developing small molecules that can modulate enzyme activity and signaling pathways relevant to human diseases. The 6-(Azepan-1-yl)-2-methylpyrimidin-4-amine structure presents an intriguing platform for such investigations. Its ability to interact with various biological targets has been explored in several preclinical studies, suggesting its potential as a lead compound for drug discovery.

One of the most compelling aspects of this compound is its versatility in chemical modification. The pyrimidine ring and the azepan ring provide multiple sites for functionalization, allowing chemists to tailor the molecule's properties to achieve desired pharmacological effects. This flexibility has enabled researchers to design derivatives with enhanced potency, selectivity, and pharmacokinetic profiles.

The synthesis of 6-(Azepan-1-yl)-2-methylpyrimidin-4-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are critical for subsequent biological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been instrumental in constructing the target molecule efficiently.

Recent advancements in computational chemistry have further accelerated the drug discovery process. Molecular modeling and virtual screening techniques have been utilized to predict the binding affinity of 6-(Azepan-1-yl)-2-methylpyrimidin-4-amine to various protein targets. These simulations have provided valuable insights into its potential mechanism of action, guiding experimental efforts toward optimizing its therapeutic efficacy.

The biological activity of 6-(Azepan-1-yl)-2-methylpyrimidin-4-amine has been evaluated in several in vitro assays. Initial studies have demonstrated its ability to inhibit certain enzymes implicated in cancer progression. The compound's interaction with these enzymes suggests that it may disrupt critical signaling pathways involved in cell proliferation and survival. Additionally, its antimicrobial properties have been investigated, revealing potential applications in treating resistant bacterial infections.

Preclinical studies have also explored the pharmacokinetic behavior of 6-(Azepan-1-yl)-2-methylpyrimidin-4-amine. These investigations have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The compound exhibits favorable solubility and bioavailability profiles, which are essential for developing an effective therapeutic agent. Furthermore, preliminary toxicity studies have shown that it is well-tolerated at relevant doses, suggesting its potential for clinical translation.

The development of novel therapeutic agents often involves collaboration between chemists, biologists, and clinicians. The case of 6-(Azepan-1yl)-2-methylpyrimidin4-am ine exemplifies this interdisciplinary approach. By integrating knowledge from various scientific domains, researchers can identify promising candidates for further development and bring new treatments to patients in need.

Looking ahead, the future prospects for 6-(Azepan 1 -yl) -2 -methylpy rimidin -4 -am ine appear promising. Ongoing research aims to refine its chemical structure and optimize its pharmacological properties through structure-based drug design approaches. Additionally, exploring new synthetic routes could enhance production efficiency and scalability.

In conclusion,6 ( Az ep an -1 -y l) - 2 -m eth yl py rim id i n - 4 -a m ine, with CAS number 1518977 64 4, represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound,its impact on drug discovery is likely to grow significantly.